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Compound of Interest

Compound Name: 2,4,6-Tribromophenyl acrylate

Cat. No.: B1293535

Essential Safety and Handling Guide for 2,4,6-
Tribromophenyl Acrylate

This guide provides immediate safety, operational, and disposal protocols for the handling of
2,4,6-Tribromophenyl acrylate in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development to ensure safe and compliant use of this chemical.

Chemical Safety and Hazard Information

2,4,6-Tribromophenyl acrylate is a brominated acrylate monomer.[1] It is crucial to handle this
compound with care due to its potential health and environmental hazards.

Hazard Statements:

Causes skin irritation (H315).[2][3][4]

May cause an allergic skin reaction (H317).[3]

Causes serious eye irritation (H319).[3][4]

Harmful to aquatic life with long-lasting effects (H412).[3]

Precautionary Statements:
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e Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

e Wash skin thoroughly after handling.[4]

e Avoid release to the environment.[3]

o Wear protective gloves, eye protection, and face protection.[3][4]
e If on skin: Wash with plenty of soap and water.[5]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[3][4]

e If skin irritation or rash occurs: Get medical advice/attention.[3]

o Dispose of contents/container in accordance with local/regional/national/international
regulations.[3]

Quantitative Data Summary

Property Value

Molecular Formula CoHsBrs0O:2

Molecular Weight 384.85 g/mol [2]

Melting Point 78-79 °C[2][4]

Boiling Point 380.8°C at 760 mmHg[2][4]
Flash Point 184.1 + 27.9 °C[2][4]
Density 2.1 £ 0.1 g/cm3[2][4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for the safe handling of 2,4,6-Tribromophenyl
acrylate during laboratory procedures.

1. Preparation and Engineering Controls:
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o Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][6]
e Ensure that an eyewash station and safety shower are readily accessible.
e Remove all sources of ignition.[6]
o Use non-sparking tools to prevent fire caused by electrostatic discharge.[4][6]
2. Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][4]
 Skin Protection:
o Wear chemical-impermeable gloves (e.g., nitrile rubber).[6]
o Wear a lab coat or suitable protective clothing to prevent skin contact.[4][6]

e Respiratory Protection: If dust or aerosols are likely to be generated, wear a NIOSH-
approved respirator.[3]

3. Chemical Handling:
e Avoid the formation of dust and aerosols.[4][6]
o When weighing or transferring the solid, do so carefully to minimize dust generation.

« If a spill occurs, dampen the solid material with alcohol and transfer it to a suitable container
for disposal.[7] Use absorbent paper dampened with alcohol to clean up any remaining
material.[7]

4. Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][8]

o Keep away from incompatible materials.[4]

Disposal Plan
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Proper disposal of 2,4,6-Tribromophenyl acrylate and its contaminated waste is critical to
prevent environmental harm.

1. Waste Collection:

o Collect all waste material, including unused product and contaminated items (e.g., gloves,
absorbent paper), in a suitable, closed, and clearly labeled container.[6][8]

2. Disposal Method:
» Dispose of the chemical waste through a licensed disposal company.[8]
e Do not allow the chemical to enter drains, as it is harmful to aquatic life.[6][8]

e One approved method is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[8]

3. Contaminated Clothing:

» Take off contaminated clothing immediately and wash it before reuse.[4][6]

Safe Handling Workflow
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Safe Handling Workflow for 2,4,6-Tribromophenyl Acrylate
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Caption: Workflow for the safe handling of 2,4,6-Tribromophenyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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